Cas no 52603-46-0 (3-Thiophenecarbonitrile, 2-amino-4-methyl-5-nitro-)

• Product Name: 3-Thiophenecarbonitrile, 2-amino-4-methyl-5-nitro-
• CAS No: 52603-46-0
• MF: C₆H₅N₃O₂S
• MW: 183.187799215317
• CID: 359262
• PubChem ID: 71365576
• Update Time: 2025-04-19

3-Thiophenecarbonitrile, 2-amino-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 2-amino-4-methyl-5-nitro-
• 2-amino-4-methyl-5-nitrothiophene-3-carbonitrile
• 52603-46-0
• DTXSID20788979
• SCHEMBL14235647

• Inchi： 1S/C6H5N3O2S/c1-3-4(2-7)5(8)12-6(3)9(10)11/h8H2,1H3
• InChI Key： CFBYBPOBHYGXNZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 183.01035
• Monoisotopic Mass: 183.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 92.95